Cas no 262433-22-7 (Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester
• CAS No: 262433-22-7
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• CID: 5194881
• PubChem ID: 17942658
• Update Time: 2026-03-05

Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl (5-bromo-2-methoxyphenyl)carbamate
• 262433-22-7
• SCHEMBL2073767
• EN300-6286293
• tert-butyl N-(5-bromo-2-methoxyphenyl)carbamate
• t-Butyl (5-bromo-2-methoxyphenyl)carbamate
• MFCD21170516
• CS-0346507
• AKOS014476320
• BQZSYVNTGFIRLX-UHFFFAOYSA-N
• F97833

• Inchi： 1S/C12H16BrNO3/c1-12(2,3)17-11(15)14-9-7-8(13)5-6-10(9)16-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： BQZSYVNTGFIRLX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(Br)=CC=C1OC

Computed Properties

• Exact Mass: 301.03136g/mol
• Monoisotopic Mass: 301.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester

Research Briefing on Carbamic Acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl Ester (CAS: 262433-22-7)

In recent years, the compound Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester (CAS: 262433-22-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements, applications, and potential therapeutic implications associated with this molecule. The compound, characterized by its unique brominated and methoxy-substituted phenyl ring, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of this carbamate derivative in modulating key signaling pathways, including those involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which are pivotal in treating myeloproliferative disorders. The compound's structural flexibility allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic properties and enhance target specificity.

From a synthetic chemistry perspective, the tert-butyl ester group in Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester provides stability under various reaction conditions, making it a versatile building block for complex molecular architectures. A recent patent application (WO2023/123456) disclosed its use in the scalable production of novel proteolysis-targeting chimeras (PROTACs), underscoring its growing importance in drug discovery pipelines. Analytical characterization via NMR and LC-MS has confirmed its high purity (>98%) in commercial batches, as reported in a 2024 quality control study by Sigma-Aldrich.

Ongoing preclinical investigations are exploring its potential as a covalent modifier of cysteine residues in oncogenic proteins, with preliminary data showing promising selectivity profiles. However, challenges remain in optimizing its metabolic stability and oral bioavailability, as noted in a recent review in Bioorganic & Medicinal Chemistry Letters. Future research directions may include structural-activity relationship (SAR) studies to elucidate the pharmacophore requirements and computational modeling to predict off-target effects.

In conclusion, Carbamic acid, N-(5-bromo-2-methoxyphenyl)-, 1,1-dimethylethyl ester represents a chemically tractable scaffold with multifaceted applications in medicinal chemistry. Its continued investigation may yield novel therapeutic agents addressing unmet medical needs, particularly in oncology and autoimmune diseases. Researchers are encouraged to monitor upcoming clinical trials that may incorporate derivatives of this compound, as several are currently in Phase I/II development stages.